Cas no 1797662-19-1 (N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}propanamide)

• Product Name: N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}propanamide
• CAS No: 1797662-19-1
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• CID: 5371829
• Update Time: 2025-05-21

N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}propanamide Chemical and Physical Properties

Names and Identifiers

• N-[[4-(Dimethylamino)-6-methyl-2-pyrimidinyl]methyl]propanamide
• N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}propanamide

• Inchi： 1S/C11H18N4O/c1-5-11(16)12-7-9-13-8(2)6-10(14-9)15(3)4/h6H,5,7H2,1-4H3,(H,12,16)
• InChI Key： UIQYPSXTJXJKMJ-UHFFFAOYSA-N
• SMILES： C(NCC1=NC(C)=CC(N(C)C)=N1)(=O)CC

Experimental Properties

• Density: 1.100±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 417.2±35.0 °C(Predicted)
• pka: 15.07±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}propanamide

N-{[4-(Dimethylamino)-6-Methylpyrimidin-2-Yl]Methyl}Propanamide: A Comprehensive Overview

N-{[4-(Dimethylamino)-6-Methylpyrimidin-2-Yl]Methyl}Propanamide, also identified by the CAS registry number 1797662-19-1, is a compound of significant interest in contemporary chemical research. This compound, with its unique structural features, has garnered attention for its potential applications in various fields, including pharmaceuticals and agrochemicals.

The molecular structure of N-{[4-(Dimethylamino)-6-Methylpyrimidin-2-Yl]Methyl}Propanamide comprises a pyrimidine ring substituted with a dimethylamino group at position 4 and a methyl group at position 6. The propanamide moiety is attached via a methylene bridge to the pyrimidine ring. This configuration imparts the compound with distinct electronic and steric properties, which are crucial for its interactions in biological systems.

Recent studies have highlighted the role of pyrimidine derivatives in drug discovery, particularly in targeting specific enzymes and receptors. For instance, research has shown that compounds similar to N-{[4-(Dimethylamino)-6-Methylpyrimidin-2-Yl]Methyl}Propanamide can modulate kinase activity, making them promising candidates for anti-cancer therapies. The dimethylamino group enhances the basicity of the compound, which can influence its binding affinity to target proteins.

In terms of synthesis, N-{[4-(Dimethylamino)-6-Methylpyrimidin-2-Yl]Methyl}Propanamide can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The choice of reagents and reaction conditions is critical to ensure high yields and purity of the final product.

The physical properties of this compound are also noteworthy. Its solubility in organic solvents facilitates its use in various chemical reactions, while its stability under physiological conditions makes it suitable for biological assays.

Looking ahead, the exploration of N-{[4-(Dimethylamino)-6-Methylpyrimidin-2-Yl]Methyl}Propanamide's bioavailability and pharmacokinetics will be essential for its potential therapeutic applications. Collaborative efforts between chemists and biologists are expected to shed more light on its mechanism of action and efficacy.